Cas no 78060-72-7 (2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one)

2-Chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one is a versatile synthetic intermediate primarily used in pharmaceutical and organic chemistry research. Its structure features a tetrahydroisoquinoline moiety coupled with a reactive chloroacetyl group, making it valuable for constructing complex heterocyclic frameworks. The compound’s electrophilic carbonyl center facilitates nucleophilic substitution reactions, enabling efficient derivatization. Its stability under controlled conditions ensures reliable handling in synthetic workflows. Researchers utilize this compound in the development of bioactive molecules, particularly in medicinal chemistry for exploring potential therapeutic agents. The chloro substituent enhances reactivity, allowing selective modifications, while the tetrahydroisoquinoline scaffold contributes to structural diversity in target-oriented synthesis.

2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one structure

78060-72-7 structure

Product Name:2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one

CAS No:78060-72-7

MF:C₁₂H₁₄ClNO

MW:223.698662281036

CID:551441

PubChem ID:4444777

Update Time:2025-06-08

2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-Propanone,2-chloro-1-(3,4-dihydro-2(1H)-isoquinolinyl)-
- Isoquinoline,2-(2-chloro-1-oxopropyl)-1,2,3,4-tetrahydro- (9CI)
- 2-Chloro-1-(3,4-dihydro-2(1H)-isoquinolinyl)-1-propanone
- 2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one
- CS-0220035
- EN300-05600
- 2-chloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)propan-1-one
- AKOS017269016
- SCHEMBL9512049
- AKOS000263622
- Isoquinoline, 2-(2-chloro-1-oxopropyl)-1,2,3,4-tetrahydro- (9CI)
- Z56922046
- 78060-72-7
- Inchi： 1S/C12H14ClNO/c1-9(13)12(15)14-7-6-10-4-2-3-5-11(10)8-14/h2-5,9H,6-8H2,1H3
- InChI Key： QRBPVQFQAWBRAO-UHFFFAOYSA-N
- SMILES： ClC(C)C(N1CC2C=CC=CC=2CC1)=O

Computed Properties

Exact Mass: 223.07652
Monoisotopic Mass: 223.076
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 20.3A^2

Experimental Properties

PSA: 20.31

2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-05600-0.05g	2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one	78060-72-7	95%	0.05g	$69.0	2023-10-28
Enamine	EN300-05600-0.1g	2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one	78060-72-7	95%	0.1g	$105.0	2023-10-28
Enamine	EN300-05600-0.25g	2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one	78060-72-7	95%	0.25g	$149.0	2023-10-28
Enamine	EN300-05600-0.5g	2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one	78060-72-7	95%	0.5g	$284.0	2023-10-28
Enamine	EN300-05600-1.0g	2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one	78060-72-7	95%	1g	$385.0	2023-05-01
Enamine	EN300-05600-2.5g	2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one	78060-72-7	95%	2.5g	$754.0	2023-10-28
Enamine	EN300-05600-5.0g	2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one	78060-72-7	95%	5g	$1115.0	2023-05-01
Enamine	EN300-05600-10.0g	2-chloro-1-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one	78060-72-7	95%	10g	$1654.0	2023-05-01
Aaron	AR00GG3M-50mg	Isoquinoline, 2-(2-chloro-1-oxopropyl)-1,2,3,4-tetrahydro- (9CI)	78060-72-7	95%	50mg	$120.00	2025-02-14
Aaron	AR00GG3M-100mg	Isoquinoline, 2-(2-chloro-1-oxopropyl)-1,2,3,4-tetrahydro- (9CI)	78060-72-7	95%	100mg	$170.00	2025-02-14